Cas no 1361651-79-7 (6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid)

• Product Name: 6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid
• CAS No: 1361651-79-7
• MF: C₁₃H₃Cl₅F₃NO₂
• MW: 439.428629159927
• CID: 4968779
• Update Time: 2025-05-26

6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H3Cl5F3NO2/c14-6-5(7(15)9(17)10(18)8(6)16)4-2-1-3(12(23)24)11(22-4)13(19,20)21/h1-2H,(H,23,24)
• InChI Key： NLWYKMLTMYPQJW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(=O)O)=C(C(F)(F)F)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 467
• XLogP3: 6.1
• Topological Polar Surface Area: 50.2

Additional information on 6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid

Introduction to 6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic Acid (CAS No. 1361651-79-7) and Its Emerging Applications in Chemical Biology

6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361651-79-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a perchlorophenyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and biological interactions, making it a subject of intense study in both academic and industrial research settings.

The perchlorophenyl moiety, characterized by its electron-withdrawing nature, enhances the lipophilicity and metabolic stability of the molecule, while the trifluoromethyl group introduces additional electronic effects that modulate its reactivity and binding affinity to biological targets. These structural elements are critical in determining the compound's pharmacokinetic profile and its potential as a lead compound in drug discovery pipelines. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of novel derivatives with improved efficacy and reduced side effects.

In recent years, there has been growing interest in nicotinic acid derivatives due to their involvement in various biological pathways, including inflammation, lipid metabolism, and neuroprotection. Studies have demonstrated that certain nicotinic acid analogs can modulate the activity of enzymes such as HMG-CoA reductase, which plays a crucial role in cholesterol synthesis. The incorporation of fluorine atoms into these molecules has been shown to enhance their binding affinity to target proteins, making them more potent inhibitors. For instance, derivatives of 6-(perchlorophenyl)-2-(trifluoromethyl)nicotinic acid have been investigated for their potential in treating metabolic disorders by influencing lipid profiles and reducing oxidative stress.

One of the most compelling aspects of this compound is its potential application in oncology research. Nicotinic acid derivatives have been explored as inhibitors of enzymes involved in tumor growth and metastasis. The trifluoromethyl group, in particular, has been shown to increase the metabolic stability of drug candidates, allowing for longer half-lives and improved bioavailability. Preclinical studies have indicated that compounds structurally related to 6-(perchlorophenyl)-2-(trifluoromethyl)nicotinic acid may exhibit inhibitory effects on kinases and other signaling molecules that are aberrantly activated in cancer cells. These findings suggest that further exploration of this chemical scaffold could yield novel anticancer agents with distinct mechanisms of action.

The synthesis of 6-(perchlorophenyl)-2-(trifluoromethyl)nicotinic acid represents a significant achievement in synthetic organic chemistry. The introduction of both the perchlorophenyl and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage transition metal catalysis and fluorination techniques to construct these complex molecules efficiently. These methodologies not only facilitate the production of this compound but also serve as templates for synthesizing other fluorinated heterocycles with potential pharmaceutical applications.

From a regulatory perspective, compounds like 6-(perchlorophenyl)-2-(trifluoromethyl)nicotinic acid must undergo rigorous testing to assess their safety and efficacy before they can be considered for clinical use. Current research efforts are focused on optimizing synthetic pathways to reduce costs and improve scalability, ensuring that these compounds can be produced at commercial quantities without compromising quality. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing the development pipeline for such novel entities.

The role of computational tools in studying 6-(perchlorophenyl)-2-(trifluoromethyl)nicotinic acid cannot be overstated. High-throughput virtual screening (HTVS) has enabled researchers to rapidly evaluate thousands of compounds for their potential binding affinity to target proteins. This approach has accelerated the discovery process by identifying promising candidates that require further experimental validation. Additionally, machine learning algorithms have been trained on large datasets containing structural and biological information to predict the properties of new molecules with remarkable accuracy. These advancements are transforming drug discovery into a more data-driven endeavor, where computational predictions guide experimental design.

In conclusion, 6-(Perchlorophenyl)-2-(trifluoromethyl)nicotinic acid (CAS No. 1361651-79-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases, including metabolic disorders and cancer. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be synthesized and tested, further expanding its therapeutic utility. The ongoing collaboration between synthetic chemists, biologists, and computational scientists will be crucial in realizing the full potential of this compound and related derivatives.